4-Chloro-2-iodo-6-methoxy-phenylamine

• Molecular Formula: C7H7ClINO
• Molecular Weight: 283.49 g/mol
• IUPAC Name: 4-chloro-2-iodo-6-methoxyaniline
• InChI: InChI=1S/C7H7ClINO/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,10H2,1H3
• InChI Key: ZWPKPTXFSUGLMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)Cl)I)N

Description

4-Chloro-2-iodo-6-methoxy-phenylamine is a useful research compound. Its molecular formula is C7H7ClINO and its molecular weight is 283.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-methoxy-phenylamine (600 mg, 3.81 mmol) in ethanol (12 ml) at 50° C. was added a solution of silver sulphate (2.14 g, 6.85 mmol) and iodine (967 mg, 3.81 mmol) in ethanol (8 ml). The resulting reaction mixture was stirred at 50° C. for 4 h. After cooling at 25° C., reaction mixture was filtered through a bed of celite and the filtrate was diluted with EtOAc (30 ml). The organic phase was washed with aqueous Na2S2O3 solution (2×15 ml), and brine (10 ml), dried over anhydrous Na2SO4, filtered, and evaporated off in vacuo. The crude residue was purified by flash column chromatography (2% EtOAc in hexane) to afford 4-chloro-2-iodo-6-methoxy-phenylamine (160 mg, 15%) as brown sticky liquid. GC-MS: 283 (M).